8-(4-fluorobenzoyl)-6-[(2-methoxyphenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one

• IUPAC Name: 8-(4-fluorobenzoyl)-6-[(2-methoxyphenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• InChI: InChI=1S/C26H20FNO5/c1-31-22-5-3-2-4-17(22)14-28-15-20(25(29)16-6-8-18(27)9-7-16)26(30)19-12-23-24(13-21(19)28)33-11-10-32-23/h2-9,12-13,15H,10-11,14H2,1H3
• InChI Key: WNKIVLWBURKMIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C=C(C(=O)C3=CC4=C(C=C32)OCCO4)C(=O)C5=CC=C(C=C5)F
• Molecular Formula: C26H20FNO5
• Molecular Weight: 445.4 g/mol

Description

This compound is a complex organic molecule that appears to contain a quinoline backbone, which is a type of heterocyclic aromatic organic compound. It also contains a dioxin ring and various functional groups including a fluorobenzoyl group and a methoxyphenylmethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the quinoline backbone, followed by the addition of the various functional groups. The exact synthesis process would depend on the specific reactions used and the order in which the functional groups are added.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The quinoline backbone would provide a rigid, planar structure, while the dioxin ring and the functional groups would add complexity and potentially affect the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The fluorobenzoyl group, for example, might make the compound more reactive due to the presence of the highly electronegative fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorobenzoyl group might increase its polarity, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its potential applications. If it’s being studied as a potential drug, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy and safety in preclinical and clinical trials.